Cas no 1214333-25-1 (2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid)

• Product Name: 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid
• CAS No: 1214333-25-1
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• CID: 4789836
• Update Time: 2025-06-08

2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid

• Inchi： 1S/C14H11FO3/c1-18-9-6-7-11(14(16)17)12(8-9)10-4-2-3-5-13(10)15/h2-8H,1H3,(H,16,17)
• InChI Key： ATVPGRROCWMIIB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C=CC=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Additional information on 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid

2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid (CAS No. 1214333-25-1): A Comprehensive Overview

2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid (CAS No. 1214333-25-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid consists of a biphenyl core with a fluoro substituent at the 2' position and a methoxy group at the 5 position on one of the phenyl rings. The carboxylic acid functional group at the 2 position of the other phenyl ring adds to its reactivity and versatility. This combination of substituents imparts distinct physical and chemical properties, making it an attractive candidate for drug design and synthesis.

Recent studies have highlighted the pharmacological properties of 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. These findings suggest that 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid has also shown promise in cancer research. Preclinical studies have indicated that it can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific receptors or enzymes. The mechanism of action appears to involve modulation of signaling pathways associated with cell proliferation and apoptosis. These preliminary results warrant further investigation to explore its potential as an anticancer agent.

In addition to its therapeutic applications, 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid has been studied for its use in chemical synthesis and material science. Its unique structure makes it a valuable building block for the synthesis of more complex molecules, including polymers and other functional materials. Researchers have explored its use in the development of novel materials with enhanced mechanical and thermal properties, opening up new possibilities in various industries.

The synthesis of 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid has been optimized through various methods, including transition-metal-catalyzed cross-coupling reactions and multistep synthetic routes. These advancements have improved the efficiency and scalability of its production, making it more accessible for both academic and industrial applications. The ability to synthesize this compound with high purity and yield is crucial for ensuring its effectiveness in downstream applications.

To further enhance its utility, researchers are exploring modifications to the core structure of 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid. By introducing different functional groups or altering the positions of existing substituents, scientists aim to fine-tune its pharmacological properties and expand its range of applications. This approach has led to the discovery of several analogs with improved potency and selectivity, some of which are currently undergoing preclinical evaluation.

In conclusion, 2'-Fluoro-5-methoxybiphenyl-2-carboxylic acid (CAS No. 1214333-25-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and material science. Its unique chemical structure and versatile reactivity make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.